Cas no 2228228-28-0 (2-chloro-6-(3,3,3-trifluoro-2-hydroxypropyl)phenol)

• Product Name: 2-chloro-6-(3,3,3-trifluoro-2-hydroxypropyl)phenol
• CAS No: 2228228-28-0
• MF: C₉H₈ClF₃O₂
• MW: 240.606832504272
• CID: 6536353
• PubChem ID: 165968873
• Update Time: 2025-10-29

2-chloro-6-(3,3,3-trifluoro-2-hydroxypropyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-(3,3,3-trifluoro-2-hydroxypropyl)phenol
• 2228228-28-0
• EN300-1972928

• Inchi： 1S/C9H8ClF3O2/c10-6-3-1-2-5(8(6)15)4-7(14)9(11,12)13/h1-3,7,14-15H,4H2
• InChI Key： WJBXFJYUUVCZKW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1O)CC(C(F)(F)F)O

Computed Properties

• Exact Mass: 240.0164917g/mol
• Monoisotopic Mass: 240.0164917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-chloro-6-(3,3,3-trifluoro-2-hydroxypropyl)phenol

Research Briefing on 2-Chloro-6-(3,3,3-trifluoro-2-hydroxypropyl)phenol (CAS: 2228228-28-0): Recent Advances and Applications

2-Chloro-6-(3,3,3-trifluoro-2-hydroxypropyl)phenol (CAS: 2228228-28-0) is a fluorinated phenolic compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoro-hydroxypropyl substitution, exhibits promising biological activities, making it a subject of interest for drug discovery and development. Recent studies have explored its potential as a building block for novel therapeutics, particularly in the context of enzyme inhibition and antimicrobial applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic pathways and biological evaluation of 2-chloro-6-(3,3,3-trifluoro-2-hydroxypropyl)phenol derivatives. The research highlighted its role as a precursor for designing potent inhibitors of bacterial enoyl-ACP reductase (FabI), a key enzyme in fatty acid biosynthesis. The study demonstrated that derivatives of this compound exhibited significant antibacterial activity against drug-resistant strains, including MRSA, with IC50 values in the low micromolar range.

In addition to its antimicrobial potential, recent work has explored the compound's utility in medicinal chemistry. A 2024 preprint on bioRxiv detailed its use in the synthesis of fluorinated analogs of known kinase inhibitors. The trifluoro-hydroxypropyl moiety was found to enhance binding affinity to target proteins while improving metabolic stability, as evidenced by in vitro and in vivo pharmacokinetic studies. This suggests that 2-chloro-6-(3,3,3-trifluoro-2-hydroxypropyl)phenol could serve as a valuable scaffold for developing next-generation kinase inhibitors with improved drug-like properties.

From a chemical perspective, the compound's unique structure presents both opportunities and challenges. The presence of the chloro and trifluoro-hydroxypropyl groups creates a sterically hindered environment that influences its reactivity. Recent computational studies published in Organic & Biomolecular Chemistry (2023) have employed density functional theory (DFT) calculations to predict its behavior in various synthetic transformations, providing valuable insights for medicinal chemists working with this scaffold.

Looking forward, the potential applications of 2-chloro-6-(3,3,3-trifluoro-2-hydroxypropyl)phenol appear promising but warrant further investigation. Current research gaps include comprehensive toxicological profiling and optimization of synthetic routes for large-scale production. As the pharmaceutical industry continues to explore fluorinated compounds for their enhanced bioavailability and metabolic stability, this particular molecule is likely to remain an important subject of study in the coming years.